Cas no 123811-86-9 (1,2-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel-)

• Product Name: 1,2-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel-
• CAS No: 123811-86-9
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6460627
• Update Time: 2025-07-09

1,2-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel-
• rel-(2S,4R)-1-(tert-Butoxycarbonyl)-4-(tert-butyl)piperidine-2-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)10-7-8-16(11(9-10)12(17)18)13(19)20-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,17,18)/t10-,11+/m0/s1
• InChI Key： CDOBSVFTTFGOMN-WDEREUQCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(C)(C)C)C[C@@H]1C(O)=O

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 389.8±35.0 °C(Predicted)
• pka: 4.04±0.40(Predicted)

Additional information on 1,2-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel-

1,2-Piperidinedicarboxylic Acid, 4-(1,1-Dimethylethyl)-, 1-(1,1-Dimethylethyl) Ester, (2R,4S)-rel-

The compound CAS No. 123811-86-9, known as 1,2-piperidinedicarboxylic acid, 4-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-rel-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems.

Chemical Structure and Properties: The molecule features a piperidine ring with two carboxylic acid groups at the 1 and 2 positions. The substituents at the 4-position and the ester group at the 1-position introduce steric hindrance and electronic effects that influence its reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

Synthesis and Optimization: The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of novel catalysts and green chemistry principles. These advancements have not only improved the efficiency of production but also reduced environmental impact.

Applications in Industry: This compound finds applications in polymer chemistry as a building block for constructing advanced polymeric materials with tailored properties. Its ability to form stable ester linkages makes it valuable in the development of high-performance polymers used in electronics and aerospace industries.

Recent Research Developments: Recent studies have focused on leveraging the unique properties of CAS No. 123811-86-9 in drug delivery systems and biodegradable materials. Scientists have demonstrated its potential as a precursor for creating biocompatible polymers that can be used in medical applications such as tissue engineering and controlled drug release systems.

Safety and Handling: Despite its promising applications, proper handling procedures must be followed to ensure safety in industrial settings. Researchers emphasize the importance of adhering to standard safety protocols when working with this compound to minimize risks associated with exposure.

In conclusion, CAS No. 123811-86-9 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration in research settings promises further innovations that could revolutionize various industries.